Cas no 1361687-85-5 (4'-(Bromomethyl)-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl)

• Product Name: 4'-(Bromomethyl)-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl
• CAS No: 1361687-85-5
• MF: C₁₄H₇BrCl₃F₃
• MW: 418.463590860367
• CID: 4993119
• Update Time: 2025-06-07

4'-(Bromomethyl)-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-(Bromomethyl)-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H7BrCl3F3/c15-6-7-1-2-8(9(5-7)14(19,20)21)12-10(16)3-4-11(17)13(12)18/h1-5H,6H2
• InChI Key： AVOHNAWSOKUWLI-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C2C(=CC=C(C=2Cl)Cl)Cl)=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 353
• XLogP3: 7.1
• Topological Polar Surface Area: 0

Additional information on 4'-(Bromomethyl)-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl

4'-(Bromomethyl)-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl (CAS No. 1361687-85-5): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

4'-(Bromomethyl)-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl (CAS No. 1361687-85-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by its bromomethyl group, trichloro substitution, and trifluoromethyl functionality, which collectively contribute to its distinct chemical properties and biological activities.

The synthesis of 4'-(Bromomethyl)-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl involves a series of well-defined chemical reactions. One common approach is the Suzuki coupling reaction, which allows for the efficient formation of the biphenyl core. The bromomethyl group can be introduced through a bromination step, while the trichloro and trifluoromethyl substituents are typically added via selective halogenation and fluorination reactions. Recent advancements in catalytic methods have further optimized these synthetic routes, making the compound more accessible for large-scale production.

In terms of physical properties, 4'-(Bromomethyl)-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl exhibits high thermal stability and low solubility in water. These characteristics make it suitable for various applications in pharmaceutical research and development. The compound's bromomethyl group is particularly reactive and can undergo substitution reactions with nucleophiles, providing a versatile platform for further chemical modifications.

The biological activity of 4'-(Bromomethyl)-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl has been extensively studied in recent years. Research has shown that this compound possesses potent antiviral properties, particularly against certain RNA viruses. The presence of the trichloro and trifluoromethyl groups enhances its lipophilicity and cell membrane permeability, facilitating its entry into target cells. Additionally, the bromomethyl group can interact with specific protein targets, modulating their function and inhibiting viral replication.

One notable application of 4'-(Bromomethyl)-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl is in the development of antiviral drugs. Preclinical studies have demonstrated its efficacy in inhibiting the replication of influenza viruses and coronaviruses. The compound's unique structure allows it to bind to viral enzymes with high affinity, disrupting their catalytic activity and preventing the assembly of new viral particles. These findings have sparked interest in exploring its potential as a broad-spectrum antiviral agent.

Beyond antiviral applications, 4'-(Bromomethyl)-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl has also shown promise in cancer research. Studies have indicated that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. The compound's ability to selectively affect cancer cells while sparing normal cells makes it a valuable candidate for developing novel anticancer therapies.

The environmental impact of 4'-(Bromomethyl)-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl is another important consideration. Research has focused on understanding its biodegradability and potential ecological effects. Preliminary studies suggest that the compound is relatively stable under environmental conditions but can be broken down by microbial degradation over time. Ongoing efforts aim to optimize its environmental profile while maintaining its therapeutic benefits.

In conclusion, 4'-(Bromomethyl)-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl (CAS No. 1361687-85-5) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structure confers a range of biological activities that make it a promising candidate for developing new drugs targeting viral infections and cancer. Continued research into its synthesis, properties, and applications will undoubtedly contribute to advancing our understanding of this intriguing molecule and its role in modern medicine.